Cas no 1797791-48-0 (2-(2-chloro-6-fluorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide
• CAS No: 1797791-48-0
• Molecular Formula: C₁₇H₂₂ClFN₂O₃S
• Molecular Weight: 388.884585857391
• CID: 6404694
• PubChem ID: 71806863

2-(2-chloro-6-fluorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide
• AKOS024559893
• 2-(2-CHLORO-6-FLUOROPHENYL)-N-{[1-(CYCLOPROPANESULFONYL)PIPERIDIN-4-YL]METHYL}ACETAMIDE
• 1797791-48-0
• F6436-2682
• 2-(2-chloro-6-fluorophenyl)-N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]acetamide
• 2-(2-chloro-6-fluorophenyl)-N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)acetamide

• InChIKey： RXQRTGZMHFQRTK-UHFFFAOYSA-N
• Inchi： 1S/C17H22ClFN2O3S/c18-15-2-1-3-16(19)14(15)10-17(22)20-11-12-6-8-21(9-7-12)25(23,24)13-4-5-13/h1-3,12-13H,4-11H2,(H,20,22)
• SMILES： ClC1C=CC=C(C=1CC(NCC1CCN(CC1)S(C1CC1)(=O)=O)=O)F

Computed Properties

• Exact Mass: 388.1023696g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 388.1023696g/mol
• Heavy Atom Count: 25
• Complexity: 571
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides